1-butyl-4-(difluoromethyl)-6-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 1-butyl-4-(difluoromethyl)-6-(4-fluorophenyl)-3-methylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C18H18F3N3/c1-3-4-9-24-18-16(11(2)23-24)14(17(20)21)10-15(22-18)12-5-7-13(19)8-6-12/h5-8,10,17H,3-4,9H2,1-2H3
• InChI Key: UIPBIUDJZLHMHT-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C(=N1)C)C(=CC(=N2)C3=CC=C(C=C3)F)C(F)F
• Molecular Formula: C18H18F3N3
• Molecular Weight: 333.4 g/mol

Description

1-butyl-4-(difluoromethyl)-6-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C18H18F3N3 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.14528207 g/mol and the complexity rating of the compound is 401. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Molecular Structure and Properties

The research on compounds similar to 1-butyl-4-(difluoromethyl)-6-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine often focuses on their molecular structure, crystal formation, and properties. For instance, studies have detailed the synthesis and crystal structure determination of copper(II) chloride adducts with closely related pyrazoles. These compounds demonstrate potential as anticancer drugs due to their specific crystal structures and interactions with metal ions (Bonacorso et al., 2003). Further, the synthesis processes and molecular conformations of tetrahydro-1H-pyrazolo[4,3-c]pyridines have been explored to understand their chemical behavior and potential applications in medicinal chemistry (Sagar et al., 2017).

Photophysical Applications

Some derivatives of the pyrazolo[3,4-b]pyridine series exhibit significant photophysical properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and mechanoluminescent materials. For example, Pt(II) phosphors bearing spatially encumbered pyridinyl pyrazolate chelates have been synthesized, demonstrating mechanoluminescence and efficient white OLEDs performance (Huang et al., 2013).

Synthetic Chemistry and Catalysis

The pyrazolo[3,4-b]pyridine scaffold serves as a versatile building block in synthetic chemistry. It has been utilized in the regioselective synthesis of various pyrazoles, demonstrating the impact of reaction media and conditions on the outcomes (Martins et al., 2012). Additionally, its role in the fluorous synthesis of disubstituted pyrimidines highlights its utility in creating phase tags for purification processes (Zhang, 2003).

Anticancer and Antifungal Research

Compounds within this chemical family have been investigated for their anticancer and antifungal properties. For example, novel fluoro-substituted benzo[b]pyran derivatives, closely related to pyrazolo[3,4-b]pyridines, have shown significant anti-lung cancer activity, suggesting the potential of such compounds in therapeutic applications (Hammam et al., 2005).